Cas no 1824123-48-9 (3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride)

• Product Name: 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride
• CAS No: 1824123-48-9
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD22371112
• CID: 5607804
• PubChem ID: 129977812
• Update Time: 2025-06-11

3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride
• 1,2,4-Triazolo[4,3-a]pyrazine-8-carboxylic acid, 3-methyl-
• 1824123-48-9
• 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid
• EN300-8199720

• MDL： MFCD22371112
• Inchi： 1S/C7H6N4O2/c1-4-9-10-6-5(7(12)13)8-2-3-11(4)6/h2-3H,1H3,(H,12,13)
• InChI Key： OJKRMLCUAYSGQQ-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=CN=C2C(O)=O

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• pka: -2.90±0.41(Predicted)

Additional information on 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride

Comprehensive Overview of 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride (CAS No. 1824123-48-9)

The compound 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride (CAS No. 1824123-48-9) is a heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a triazolopyrazine core with a carboxylic acid group, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition, antimicrobial activity, and metabolic modulation. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug development.

In recent years, the demand for triazolopyrazine derivatives has surged, driven by their role in targeting cancer pathways and inflammatory diseases. The 3-methyl substitution in this compound improves metabolic stability, addressing a common challenge in small-molecule therapeutics. Analytical techniques like HPLC and LC-MS are essential for characterizing its purity, given its relevance in preclinical studies. Notably, its CAS No. 1824123-48-9 serves as a unique identifier in regulatory documentation and patent filings.

The synthesis of 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride typically involves cyclization reactions followed by carboxylation and salt formation. Optimizing its yield and purity is a focus area for process chemistry experts. Environmental considerations, such as green chemistry principles, are increasingly applied to its production to reduce waste and energy consumption. This aligns with the pharmaceutical industry’s shift toward sustainable practices.

From a commercial perspective, suppliers of CAS 1824123-48-9 must adhere to strict GMP standards to meet the needs of contract research organizations (CROs) and biotech startups. The compound’s pricing and availability are influenced by factors like raw material costs and scale-up challenges. Researchers often search for bulk suppliers or custom synthesis options, reflecting its niche yet growing market.

Future directions for this compound include exploring its structure-activity relationships (SAR) and potential as a prodrug. Its compatibility with click chemistry platforms also opens avenues for bioconjugation applications. As AI-driven drug discovery accelerates, compounds like 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-8-carboxylic acid hydrochloride are likely to gain traction in virtual screening libraries.